N-(4-ethylphenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a triazine ring, which is a six-membered ring with three nitrogen atoms and three carbon atoms. It also has two pyrrolidine rings, which are five-membered rings with one nitrogen atom and four carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the triazine ring, the two pyrrolidine rings, and the ethylphenyl group . The exact structure would depend on the positions of these groups in the molecule.Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the nitrogen atoms in the triazine and pyrrolidine rings . These nitrogen atoms could act as nucleophiles in reactions.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen atoms could make the compound more polar .Scientific Research Applications
Synthesis and Structural Analysis
Heterocyclic Compound Synthesis : Research into dihalogentriphenylphosphorane and its role in heterocyclic synthesis highlights the complexity and versatility of triazine derivatives in forming heterocondensed structures, such as pyrimidines and triazolo[1,5-c]pyrimidines, through reactions with enamino nitriles and semicarbazide (Wamhoff, Kroth, & Strauch, 1993).
Ligand Chemistry and Coordination Compounds : Studies on Schiff-base ligands and their copper (II) complexes reveal the influence of ligand structure on the coordination chemistry, magnetic properties, and potential applications in catalysis and materials science (Majumder et al., 2016).
Potential Applications
Antimicrobial Activities : The synthesis of new 1,2,4-triazole derivatives and their antimicrobial screening indicate that triazine-based compounds can possess significant bioactivity, suggesting potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Drug Delivery Systems : Research into lipophilic pyrenyl derivatives and their encapsulation in water-soluble metalla-cages showcases the potential of triazine compounds in drug delivery applications, particularly for enhancing the solubility and bioavailability of hydrophobic drugs (Mattsson et al., 2010).
Pharmacokinetics and Metabolism : Studies on novel Src kinase inhibitors containing triazine structures emphasize the relevance of these compounds in medicinal chemistry, particularly for their pharmacokinetic properties and metabolic pathways, which are crucial for the development of new therapeutic agents (Hu et al., 2007).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(4-ethylphenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N6.ClH/c1-2-15-7-9-16(10-8-15)20-17-21-18(24-11-3-4-12-24)23-19(22-17)25-13-5-6-14-25;/h7-10H,2-6,11-14H2,1H3,(H,20,21,22,23);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QALGUBQEZTXIHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCCC3)N4CCCC4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27ClN6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.